![molecular formula C14H10O2 B195834 Dibenz[b,e]oxepin-11(6H)-one CAS No. 4504-87-4](/img/structure/B195834.png)
Dibenz[b,e]oxepin-11(6H)-one
Overview
Description
Dibenz[b,e]oxepin-11(6H)-one is a key intermediate towards the preparation of doxepin, a tricyclic antidepressant and its analogues .
Molecular Structure Analysis
The molecular structure of this compound is available in several sources . The empirical formula is C14H10O2, and the molecular weight is 210.23 .Scientific Research Applications
Marine-Derived Fungus Derivative
Dibenz[b,e]oxepin derivatives have been found in marine-derived fungi. For example, a derivative was isolated from Beauveria bassiana, a fungus from a marine sponge, showing potential for antifungal and anticancer activities, though the dibenz[b,e]oxepin derivative itself didn't exhibit apparent activity in these assays (Yamazaki et al., 2012).
Inhibitors in Human Whole Blood
Dibenz[b,e]oxepin-11(6H)-one derivatives have been synthesized and tested for their inhibition of tumor necrosis factor-α in human whole blood. Some derivatives showed potent biological activity and selectivity, making them candidates for anti-inflammatory drugs (Baur et al., 2013).
Novel Synthesis Methods
New synthesis methods for this compound derivatives have been developed. These methods offer efficient and sustainable pathways for creating these compounds, which can be used in various applications, including drug synthesis (Scoccia et al., 2017).
Antibacterial Activity
Some dibenz[b,e]oxepin derivatives have demonstrated notable antibacterial activity. These compounds, particularly those with specific substituents like fluorine and trifluoromethyl groups, show promise for the development of new antimicrobial drugs (Limban & Chifiriuc, 2011).
Potential Antimicrobial Agents
Dibenzo[b,e]oxepin-11(6H)-one derivatives have also been synthesized and evaluated for their antibacterial and antifungal activities. Certain derivatives displayed significant antimicrobial activity, which could be further explored for medical applications (Sadek et al., 2011).
Potential TRPA1 Agonists
Research into dibenz[b,f][1,4]oxazepines has identified them as potent agonists of the TRPA1 receptor, which could have implications for conditions like asthma and pain (Gijsen et al., 2010).
Anthelmintic Potential
A study on dibenzo[b,e]oxepin-11(6H)-one derivatives explored their potential as anthelmintic agents. The research aimed to address resistance to current anthelmintics and identified this scaffold as promising for developing new drugs (Gerbino et al., 2016).
Mechanism of Action
Dibenzo[b,E]oxepin-11(6H)-one, also known as Doxepinone or Dibenz[b,e]oxepin-11(6H)-one, is a tricyclic compound . It is the parent structure of certain drugs such as the tricyclic antidepressant doxepin and the analgesic fluradoline .
Target of Action
The primary target of Dibenzo[b,E]oxepin-11(6H)-one is the human histamine H1 receptor (H1R) . This receptor plays a crucial role in allergic reactions and inflammations .
Mode of Action
Dibenzo[b,E]oxepin-11(6H)-one interacts with its target, the H1R, by sitting deep in the ligand-binding pocket . It directly interacts with Trp428 (6.48), a highly conserved key residue in G-protein-coupled-receptor activation .
Biochemical Pathways
The interaction of Dibenzo[b,E]oxepin-11(6H)-one with the H1R affects the biochemical pathways associated with allergic reactions and inflammations
Result of Action
The result of Dibenzo[b,E]oxepin-11(6H)-one’s action is the alleviation of symptoms of allergic reactions . This is achieved through its antagonistic effect on the H1R .
Safety and Hazards
Biochemical Analysis
Biochemical Properties
Dibenzo[b,E]oxepin-11(6H)-one is known to interact with the human histamine H1 receptor (H1R) in biochemical reactions . It sits deep in the ligand-binding pocket and directly interacts with Trp428 (6.48), a highly conserved key residue in G-protein-coupled-receptor activation .
Cellular Effects
The cellular effects of Dibenzo[b,E]oxepin-11(6H)-one are primarily observed in its role as a first-generation H1R antagonist . It is effective in alleviating the symptoms of allergic reactions, indicating its influence on cell signaling pathways and cellular metabolism .
Molecular Mechanism
The molecular mechanism of Dibenzo[b,E]oxepin-11(6H)-one involves its interaction with the H1R. It sits deep in the ligand-binding pocket and directly interacts with Trp428 (6.48), a highly conserved key residue in G-protein-coupled-receptor activation . This interaction contributes to its function as an H1R antagonist .
properties
IUPAC Name |
6H-benzo[c][1]benzoxepin-11-one | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H10O2/c15-14-11-6-2-1-5-10(11)9-16-13-8-4-3-7-12(13)14/h1-8H,9H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YUSHFLBKQQILNV-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C2=CC=CC=C2C(=O)C3=CC=CC=C3O1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H10O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70196368 | |
Record name | Doxepinone | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70196368 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
210.23 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
4504-87-4 | |
Record name | Dibenz[b,e]oxepin-11(6H)-one | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=4504-87-4 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | Doxepinone | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0004504874 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | Doxepinone | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70196368 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | Dibenz[b,e]oxepin-11(6H)-one | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.022.565 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Record name | DOXEPINONE | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/0H0YJ25O3W | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Synthesis routes and methods I
Procedure details
Synthesis routes and methods II
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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